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Compound of Interest

Compound Name: Imidazolidinyl Urea

Cat. No.: B1213387 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the stability of Imidazolidinyl Urea in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is Imidazolidinyl Urea and why is its stability in aqueous solutions a concern?

Imidazolidinyl Urea is a preservative used in cosmetics and personal care products to prevent

microbial contamination.[1] Its stability in aqueous solutions is a critical factor because its

degradation can lead to a loss of preservative efficacy and the release of formaldehyde, a

known sensitizer.[2][3] Understanding the factors that affect its stability is crucial for ensuring

product safety and shelf-life.

Q2: What are the primary factors that influence the stability of Imidazolidinyl Urea in aqueous

solutions?

The main factors affecting the stability of Imidazolidinyl Urea are:

pH: Imidazolidinyl Urea is most stable in acidic to neutral conditions (pH 3-9).[2] In alkaline

conditions (pH > 9), its degradation rate increases significantly.

Temperature: Higher temperatures accelerate the degradation of Imidazolidinyl Urea and

the release of formaldehyde.[4][5][6] It is recommended to avoid prolonged exposure to
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temperatures above 50°C.

Storage Time: The degradation of Imidazolidinyl Urea is a time-dependent process. Longer

storage periods, especially under unfavorable pH and temperature conditions, will result in

greater degradation.[4][5][6]

Q3: What are the degradation products of Imidazolidinyl Urea in aqueous solutions?

The degradation of Imidazolidinyl Urea involves the release of formaldehyde.[2][3][4][6] Other

identified decomposition products include:

Allantoin

(4-hydroxymethyl-2,5-dioxo-imidazolidine-4-yl)-urea (HU)

(3,4-bis-hydroxymethyl-2,5-dioxo-imidazolidine-4-yl)-urea (3,4-BHU)

(3-hydroxymethyl-2,5-dioxo-imidazolidine-4-yl)-urea[2][7]

Q4: Is Imidazolidinyl Urea compatible with other common cosmetic ingredients?

Imidazolidinyl Urea is generally compatible with a wide range of cosmetic ingredients,

including surfactants and proteins. However, its compatibility should be tested on a case-by-

case basis, as interactions with other components in a formulation can potentially affect its

stability.
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Problem Potential Cause(s) Recommended Action(s)

Loss of preservative efficacy in

my formulation over time.

Degradation of Imidazolidinyl

Urea due to high pH, elevated

storage temperature, or

extended storage time.

1. Measure the pH of your

formulation and adjust to a

range of 3-9 if necessary. 2.

Review storage conditions and

ensure the product is not

exposed to high temperatures

for prolonged periods. 3.

Conduct a stability study to

determine the rate of

Imidazolidinyl Urea

degradation in your specific

formulation (see Experimental

Protocols section).

Presence of free formaldehyde

detected in the product.

Imidazolidinyl Urea is a

formaldehyde-releasing

preservative, and its

degradation will lead to an

increase in free formaldehyde

concentration.[4][5][6]

1. Quantify the amount of free

formaldehyde to ensure it

remains within acceptable

safety limits. 2. Optimize the

formulation's pH and storage

conditions to minimize the rate

of formaldehyde release.

Unexpected changes in the

physical properties (e.g., color,

odor, viscosity) of the

formulation.

While Imidazolidinyl Urea itself

is unlikely to cause these

changes, its degradation or

interaction with other

ingredients might.

1. Investigate potential

interactions between

Imidazolidinyl Urea and other

components in your

formulation. 2. Perform

compatibility testing with

individual ingredients.

Inconsistent analytical results

when measuring Imidazolidinyl

Urea concentration.

Imidazolidinyl Urea exists as a

mixture of compounds and its

degradation products can

interfere with analysis.[8]

1. Use a stability-indicating

analytical method, such as

High-Performance Liquid

Chromatography (HPLC), that

can separate the parent

compound from its degradation

products. 2. Ensure proper
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sample preparation and

handling to prevent further

degradation during analysis.

Quantitative Data Summary
The following table summarizes the qualitative and semi-quantitative impact of pH and

temperature on the degradation of Imidazolidinyl Urea in aqueous solutions, as inferred from

available literature. It is important to note that specific degradation rates will vary depending on

the complete formulation matrix.

Factor Condition Effect on Stability
Formaldehyde

Release

pH < 3 May be less stable Moderate

3 - 9 Stable Minimal to moderate

> 9 Unstable Significant increase

Temperature < 10°C Generally stable Low

25°C (Room Temp)
Gradual degradation

over time
Moderate

> 50°C
Accelerated

degradation
Significant increase

Note: This table provides a general guide. For precise quantification, experimental testing

within the specific formulation is necessary.

Experimental Protocols
Protocol for Accelerated Stability Testing of
Imidazolidinyl Urea in an Aqueous Formulation
This protocol outlines a general procedure for assessing the stability of Imidazolidinyl Urea in

a given aqueous formulation under accelerated conditions.
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1. Objective: To evaluate the stability of Imidazolidinyl Urea in an aqueous formulation at

elevated temperatures and different pH values over a defined period.

2. Materials:

Test formulation containing a known concentration of Imidazolidinyl Urea.

pH meter and calibration buffers.

Temperature-controlled stability chambers.

HPLC system with a suitable detector (e.g., UV at 210 nm or 214 nm).[9]

Appropriate HPLC column (e.g., C18 or Cyano).[10]

Mobile phase (e.g., Acetonitrile and water mixture).[10]

Imidazolidinyl Urea reference standard.

Reagents for pH adjustment (e.g., citric acid, sodium hydroxide).

3. Sample Preparation:

Prepare batches of the test formulation.

Adjust the pH of different batches to the desired levels for the study (e.g., pH 5, 7, and 9).

Package the samples in their final intended containers.

4. Stability Study Conditions:

Storage Temperatures: 25°C ± 2°C (real-time), 40°C ± 2°C, and 50°C ± 2°C (accelerated).

Time Points: 0, 1, 2, 3, and 6 months for accelerated studies. For real-time studies, testing

should extend for the intended shelf life.

At each time point, withdraw samples from each storage condition for analysis.

5. Analytical Procedure (HPLC Method):
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Sample Extraction: Dilute a known amount of the formulation in a suitable solvent (e.g.,

mobile phase) to bring the concentration of Imidazolidinyl Urea within the calibration range.

Chromatographic Conditions (Example):[10]

Column: Cyano column (250 x 4.6 mm, 5 µm i.d.).

Mobile Phase: Isocratic mixture of acetonitrile and water (25:75, v/v).

Flow Rate: 1.0 mL/min.

Column Temperature: 40°C.

Detection Wavelength: 210 nm.

Calibration: Prepare a series of standard solutions of Imidazolidinyl Urea and generate a

calibration curve.

Analysis: Inject the prepared samples and standards into the HPLC system and record the

peak areas.

Calculation: Determine the concentration of Imidazolidinyl Urea in the samples by

comparing their peak areas to the calibration curve.

6. Data Analysis:

Calculate the percentage of Imidazolidinyl Urea remaining at each time point relative to the

initial concentration (time 0).

Plot the percentage of remaining Imidazolidinyl Urea against time for each storage

condition and pH.

Analyze the data to determine the degradation kinetics and estimate the shelf life of the

product.
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Imidazolidinyl Urea Degradation
(Hydrolysis)
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Caption: Degradation pathway of Imidazolidinyl Urea in aqueous solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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